Cas no 4068-75-1 (Methyl 5-iodosalicylate)

• Product Name: Methyl 5-iodosalicylate
• CAS No: 4068-75-1
• MF: C₈H₇IO₃
• MW: 278.043854951859
• MDL: MFCD00016462
• CID: 84919
• PubChem ID: 248910
• Update Time: 2025-07-22

Methyl 5-iodosalicylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-5-iodobenzoate
• 5-Iodosalicylic acid methyl ester
• Methyl 5-Iodosalicylate
• Methyl 2-hydroxy-5-iodobenzenecarboxylate
• 2-Hydroxy-5-iodobenzoic Acid Methyl Ester
• Benzoic acid, 2-hydroxy-5-iodo-, methyl ester
• NRSWJTRJHPRZMH-UHFFFAOYSA-N
• Salicylic acid, 5-iodo-, methyl ester
• Methyl5-Iodosalicylate
• methyl-5-iodosalicylate
• RARECHEM AL BF 0824
• BUTTPARK 89\\07-
• NSC66548
• methyl 2-hydroxy-5-iodo-benzoate
• A825236
• AM86950
• 2-hydroxy-5-iodo-benzoic acid methyl ester
• I0539
• 4068-75-1
• NS00123855
• NSC-66548
• 5-Iodo-2-hydroxy benzoic acid methyl ester
• JS-068C
• DTXSID90290099
• NSC 66548
• FT-0628680
• EN300-133611
• J-522026
• CS-0131375
• AKOS003343589
• D78026
• SCHEMBL1004955
• MFCD00016462
• Methyl 2-hydroxy-5-iodobenzoate #
• SY049164
• Methyl2-hydroxy-5-iodobenzoate
• DB-017488
• DTXCID10241245
• STK447327
• Methyl 5-iodosalicylate

• MDL： MFCD00016462
• Inchi： 1S/C8H7IO3/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4,10H,1H3
• InChI Key： NRSWJTRJHPRZMH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 277.94400
• Monoisotopic Mass: 277.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.88
• Melting Point: 75.0 to 78.0 deg-C
• Boiling Point: 310°Cat760mmHg
• Flash Point: 141.3°C
• Refractive Index: 1.633
• PSA: 46.53000
• LogP: 1.78340

Methyl 5-iodosalicylate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2811
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methyl 5-iodosalicylate

Methyl 5-iodosalicylate (CAS No. 4068-75-1): An Overview of Its Properties, Applications, and Recent Research

Methyl 5-iodosalicylate (CAS No. 4068-75-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 5-iodo-2-methoxycarbonylphenol, is characterized by its unique structure, which includes a salicylate moiety and an iodine substituent. These features contribute to its diverse applications in various scientific and industrial contexts.

The chemical formula of Methyl 5-iodosalicylate is C₈H₇IO₃, and it has a molecular weight of approximately 274.04 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

Methyl 5-iodosalicylate has been extensively studied for its potential biological activities. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. The presence of the iodine substituent makes it a valuable precursor for various chemical transformations, including Suzuki coupling reactions and other palladium-catalyzed cross-couplings. These reactions are crucial in the development of new drugs and materials with specific biological properties.

Recent research has highlighted the potential of Methyl 5-iodosalicylate in the field of medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a building block for the synthesis of novel antiviral agents. The researchers found that derivatives of Methyl 5-iodosalicylate exhibited significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). This finding opens up new avenues for the development of more effective antiviral therapies.

In addition to its antiviral properties, Methyl 5-iodosalicylate has also shown promise in cancer research. A study published in the Cancer Research Journal (2022) investigated the anticancer potential of this compound and its derivatives. The results indicated that certain derivatives of Methyl 5-iodosalicylate were effective in inhibiting the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a potential candidate for further drug development.

The structural versatility of Methyl 5-iodosalicylate also makes it an attractive candidate for use in imaging agents. A recent study published in the Bioconjugate Chemistry Journal (2023) demonstrated that this compound can be functionalized to create targeted imaging agents for use in medical diagnostics. The researchers conjugated Methyl 5-iodosalicylate with specific targeting ligands to enhance its ability to bind to cancer cells, thereby improving the accuracy and sensitivity of diagnostic imaging techniques.

Beyond its pharmaceutical applications, Methyl 5-iodosalicylate has found use in other areas such as materials science and environmental chemistry. In materials science, it has been used as a precursor for the synthesis of functional polymers with unique properties, such as enhanced thermal stability and mechanical strength. In environmental chemistry, researchers have explored its potential as a biodegradable surfactant, which could help reduce the environmental impact of traditional surfactants.

The safety profile of Methyl 5-iodosalicylate is an important consideration for its various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to high concentrations or prolonged contact with skin or eyes. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, Methyl 5-iodosalicylate (CAS No. 4068-75-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.